Cas no 70267-50-4 (Pent-1-en-3-amine)

• Product Name: Pent-1-en-3-amine
• CAS No: 70267-50-4
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 2719839
• PubChem ID: 414709
• Update Time: 2025-04-21

Pent-1-en-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS006352875
• AT42206
• pent-1-en-3-amine
• NCIOpen2_000166
• 70267-50-4
• Pent-1-en-3-amine

• Inchi： 1S/C5H11N/c1-3-5(6)4-2/h3,5H,1,4,6H2,2H3
• InChI Key： QQNANNQWXIBBTR-UHFFFAOYSA-N
• SMILES： NC(C=C)CC

Computed Properties

• Exact Mass: 85.089149355Da
• Monoisotopic Mass: 85.089149355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų